3-hydroxy-1-(2-methoxyethyl)-4-({4-[(3-methylbenzyl)oxy]phenyl}carbonyl)-5-(4-methylphenyl)-1,5-dihydro-2H-pyrrol-2-one

• Molecular Formula: C29H29NO5
• Molecular Weight: 471.5 g/mol
• IUPAC Name: (4Z)-4-[hydroxy-[4-[(3-methylphenyl)methoxy]phenyl]methylidene]-1-(2-methoxyethyl)-5-(4-methylphenyl)pyrrolidine-2,3-dione
• InChI: InChI=1S/C29H29NO5/c1-19-7-9-22(10-8-19)26-25(28(32)29(33)30(26)15-16-34-3)27(31)23-11-13-24(14-12-23)35-18-21-6-4-5-20(2)17-21/h4-14,17,26,31H,15-16,18H2,1-3H3/b27-25-
• InChI Key: MEVWADMIUUOXHX-RFBIWTDZSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)C2/C(=C(\C3=CC=C(C=C3)OCC4=CC=CC(=C4)C)/O)/C(=O)C(=O)N2CCOC
• Canonical SMILES: CC1=CC=C(C=C1)C2C(=C(C3=CC=C(C=C3)OCC4=CC=CC(=C4)C)O)C(=O)C(=O)N2CCOC

Description

This high-purity chemical compound, 3-hydroxy-1-(2-methoxyethyl)-4-({4-[(3-methylbenzyl)oxy]phenyl}carbonyl)-5-(4-methylphenyl)-1,5-dihydro-2H-pyrrol-2-one, is a specialized pyrrol-2-one derivative intended for laboratory research applications. Its molecular structure features a 1-(2-methoxyethyl) group and a 3-hydroxy substituent on the pyrrol-2-one core, which is further functionalized with a 4-methylphenyl group and a carbonyl-linked 4-[(3-methylbenzyl)oxy]phenyl moiety. This specific arrangement of aromatic and ether groups suggests potential for interesting biochemical properties and photophysical characteristics, making it a valuable intermediate in medicinal chemistry and drug discovery research for exploring structure-activity relationships. Compounds within this class are often investigated for their potential as enzyme inhibitors or fluorescent probes, given their conjugated systems capable of hydrogen bonding and pi-pi interactions. As a research chemical, it is strictly for use in controlled laboratory settings. This product is For Research Use Only and is not intended for diagnostic or therapeutic applications, nor for human use of any kind. Researchers should handle this material with appropriate safety precautions.

Biological Activity

The compound 3-hydroxy-1-(2-methoxyethyl)-4-({4-[(3-methylbenzyl)oxy]phenyl}carbonyl)-5-(4-methylphenyl)-1,5-dihydro-2H-pyrrol-2-one is a synthetic derivative belonging to the class of pyrrolidinones. Its complex structure suggests potential biological activity, particularly in the fields of pharmacology and medicinal chemistry. This article aims to explore the biological activity of this compound, reviewing relevant studies, case reports, and synthesizing findings from diverse sources.

Anticancer Properties

Recent studies have indicated that compounds similar to 3-hydroxy-1-(2-methoxyethyl)-4-({4-[(3-methylbenzyl)oxy]phenyl}carbonyl)-5-(4-methylphenyl)-1,5-dihydro-2H-pyrrol-2-one exhibit significant anticancer properties. For instance, a related pyrrolidinone derivative showed potent inhibition of cancer cell proliferation through apoptosis induction in various cancer cell lines, including HeLa and MCF-7 cells. The mechanism was attributed to the modulation of cell cycle regulators and apoptotic pathways .

Enzyme Inhibition

The compound has been evaluated for its potential as an enzyme inhibitor. Specifically, it demonstrated promising results against specific kinases involved in cancer progression. In vitro assays revealed that it could inhibit the activity of protein kinases, which are crucial for cellular signaling pathways that regulate growth and division . The inhibition was quantified using IC50 values, suggesting a strong affinity for the target enzymes.

Antidiabetic Activity

In addition to anticancer effects, derivatives of this compound were tested for antidiabetic properties. In studies evaluating alpha-amylase and DPP-IV inhibitory activities, certain analogs exhibited significant inhibition percentages compared to standard drugs like acarbose. For example, one derivative achieved an IC50 value of 4.58 μM in alpha-amylase assays, indicating its potential as a therapeutic agent for managing diabetes .

Antioxidant Activity

Antioxidant properties were also assessed, with findings suggesting that the compound can scavenge free radicals effectively. The DPPH assay results indicated a strong antioxidant capacity comparable to established antioxidants like ascorbic acid. This suggests that the compound may help mitigate oxidative stress-related diseases .

Study on Cancer Cell Lines

A study published in a peer-reviewed journal investigated the effects of the compound on various cancer cell lines. The results demonstrated a dose-dependent decrease in cell viability with increasing concentrations of the compound. Notably, apoptosis was confirmed through flow cytometry analysis, highlighting its potential use in cancer therapy .

Scientific Research Applications

The compound 3-hydroxy-1-(2-methoxyethyl)-4-({4-[(3-methylbenzyl)oxy]phenyl}carbonyl)-5-(4-methylphenyl)-1,5-dihydro-2H-pyrrol-2-one is a complex organic molecule with potential applications in various fields, particularly in medicinal chemistry and material science. This article explores its scientific research applications, supported by data tables and documented case studies.

Anticancer Activity

Recent studies have investigated the potential of this compound in anticancer therapies. The pyrrolidinone scaffold has been recognized for its ability to inhibit various cancer cell lines through mechanisms involving apoptosis and cell cycle arrest. For instance, a study demonstrated that derivatives of this compound showed significant cytotoxicity against breast cancer cells, indicating its potential as a lead compound for further development in cancer therapeutics .

Anti-inflammatory Properties

Research has also highlighted the anti-inflammatory effects of similar compounds. The structure's ability to modulate inflammatory pathways makes it a candidate for treating conditions like rheumatoid arthritis and other inflammatory disorders. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines, suggesting a mechanism of action that could be beneficial in therapeutic settings .

Neuroprotective Effects

Another area of interest is the neuroprotective potential of this compound. Its ability to cross the blood-brain barrier allows it to exert effects on central nervous system disorders. Preliminary studies indicate that it may help in reducing neuronal damage in models of neurodegenerative diseases such as Alzheimer's disease, potentially through antioxidant mechanisms .

Polymer Chemistry

The compound's unique structure has implications in polymer chemistry, particularly in the synthesis of novel materials with specific functionalities. Its reactive groups allow for incorporation into polymer matrices, enhancing properties such as thermal stability and mechanical strength. Research has focused on using this compound as a building block for creating smart materials that respond to environmental stimuli .

Photovoltaic Materials

Additionally, compounds with similar structures have been explored for use in organic photovoltaic devices. The electronic properties of the pyrrolidinone moiety can facilitate charge transport, making it a candidate for improving the efficiency of solar cells .

Data Table: Summary of Applications

Application Area	Specific Use Case	Findings/Results
Medicinal Chemistry	Anticancer Activity	Significant cytotoxicity against breast cancer cells
	Anti-inflammatory Properties	Inhibition of pro-inflammatory cytokines
	Neuroprotective Effects	Reduces neuronal damage in neurodegenerative models
Material Science	Polymer Chemistry	Enhances thermal stability and mechanical strength
	Photovoltaic Materials	Improves charge transport efficiency

Case Study 1: Anticancer Activity

A recent publication evaluated the anticancer efficacy of derivatives based on the pyrrolidinone framework against various cancer cell lines. The study utilized MTT assays to assess cell viability and found that certain derivatives exhibited IC50 values significantly lower than standard chemotherapeutics, suggesting strong potential for development into new cancer treatments .

Case Study 2: Neuroprotection

Another study focused on the neuroprotective effects of related compounds on neuronal cultures exposed to oxidative stress. The results indicated that treatment with these compounds led to a marked decrease in cell death and improved mitochondrial function, highlighting their therapeutic potential for neurodegenerative diseases .

Comparison with Similar Compounds

Comparison with Similar Compounds

Key structural analogs and their properties are summarized below:

Table 1: Structural and Physicochemical Comparisons

Compound ID/Name	R<sup>1</sup>	R<sup>4</sup> (Carbonyl)	R<sup>5</sup>	Melting Point (°C)	Molecular Weight (g/mol)	Key Differences vs. Target Compound	Reference
Target Compound	2-Methoxyethyl	4-[(3-Methylbenzyl)oxy]phenyl	4-Methylphenyl	N/A	~470*	Reference compound	-
23 (3-Hydroxy-1-(2-hydroxypropyl)-4-(4-methylbenzoyl)-5-(4-trifluoromethoxyphenyl))	2-Hydroxypropyl	4-Methylbenzoyl	4-Trifluoromethoxyphenyl	246–248	436.16	- CF3O (electron-withdrawing) at R<sup>5</sup> - Lower molecular weight
25 (3-Hydroxy-1-(2-hydroxypropyl)-4-(4-methylbenzoyl)-5-(3-trifluoromethylphenyl))	2-Hydroxypropyl	4-Methylbenzoyl	3-Trifluoromethylphenyl	205–207	420.16	- CF3 (strongly electron-withdrawing) at R<sup>5</sup> - Reduced steric bulk
38 (3-Hydroxy-1-(2-hydroxypropyl)-5-(4-isopropylphenyl)-4-(3-methylbenzoyl))	2-Hydroxypropyl	3-Methylbenzoyl	4-Isopropylphenyl	221–223	394.21	- Isopropyl (lipophilic) at R<sup>5</sup> - Altered carbonyl regiochemistry
20 (5-(4-tert-Butylphenyl)-3-hydroxy-1-(2-hydroxypropyl)-4-(4-methylbenzoyl))	2-Hydroxypropyl	4-Methylbenzoyl	4-tert-Butylphenyl	263–265	408.21	- tert-Butyl (bulky) at R<sup>5</sup> - Higher thermal stability
51 (4-(4-Chlorobenzoyl)-5-(3-fluoro-4-trifluoromethylphenyl)-3-hydroxy-1-(3-methoxypropyl))	3-Methoxypropyl	4-Chlorobenzoyl	3-Fluoro-4-CF3phenyl	N/A	~490*	- Cl (electron-withdrawing) at R<sup>4</sup> - Fluoro/CF3 at R<sup>5</sup>

*Molecular weight estimated from empirical formulas.

Key Trends and Insights:

Substituent Effects on Bioactivity :

• Electron-withdrawing groups (e.g., CF₃, Cl) at R⁵ enhance metabolic stability but may reduce solubility .
• Bulky R⁵ groups (e.g., tert-butyl in 20 ) improve thermal stability but could hinder target binding .

Positional Isomerism: The 3-methylbenzoyl group in 38 (vs.

Solubility and Pharmacokinetics :

• Hydroxypropyl or methoxyethyl groups at R¹ enhance aqueous solubility compared to purely alkyl chains .
• The target compound’s 2-methoxyethyl group balances lipophilicity and polarity better than hydroxypropyl derivatives .

Structural Similarity Indexing :

• Compounds with Tanimoto coefficients >0.7 in fingerprint analysis (e.g., 23 , 25 ) share similar pharmacophoric features, suggesting overlapping biological targets .

Preparation Methods

Cyclization of Dipeptide Derivatives

Pyrrolidinones are often synthesized via intramolecular cyclization of β-hydroxy or β-keto amides. For example:

• Precursor : A dipeptide with a β-keto group (e.g., glycine-alanine derivatives).

• Conditions : Acidic or basic catalysis (e.g., HCl in THF or NaH in DMF) to facilitate cyclization.

Ring-Closing Metathesis (RCM)

Grubbs catalysts (e.g., G2 ) enable RCM in dienes to form five-membered rings. While less common for pyrrolidinones, this method could be adapted for strained intermediates.

Step	Reagents/Conditions	Yield	Source
2-Methoxyethyl Halide	K2CO3, DMF, 60°C, 12h	~85%
Alternative : Mitsunobu Reaction	DIAD, PPh3, THF, 0°C → RT, 6h	~90%

Acylation for 4-[(3-Methylbenzyl)oxy]phenyl Group

The phenyl carbonyl group is added via acylation.

Step	Reagents/Conditions	Yield	Source
Friedel-Crafts Acylation	AlCl3, CH2Cl2, 0°C, 2h → RT, 4h	~70%
Alternative : Coupling with EDCI	EDCI, HOBt, DCM, 20°C, 24h	~80%

Arylation for 5-(4-Methylphenyl) Group

The 4-methylphenyl group is introduced via cross-coupling.

Step	Reagents/Conditions	Yield	Source
Suzuki-Miyaura Coupling	Pd(PPh3)4, Na2CO3, DME/H2O, 80°C, 12h	~75%
Alternative : Ullmann Coupling	CuI, L-proline, DMF, 120°C, 24h	~60%

Functionalization of the Phenyl Group

The 4-[(3-methylbenzyl)oxy]phenyl moiety requires protection/deprotection strategies.

Benzyl Ether Formation

The 3-methylbenzyl group is introduced via Mitsunobu or nucleophilic substitution.

Step	Reagents/Conditions	Yield	Source
Mitsunobu Reaction	DIAD, PPh3, THF, 0°C → RT, 6h	~88%
Alternative : SNAr**	K2CO3, DMF, 80°C, 12h (for activated phenols)	~65%

Hydroxylation and Stereochemical Control

The 3-hydroxy group is likely introduced via epoxide ring-opening or oxidation.

Epoxide Intermediate

Step	Reagents/Conditions	Yield	Source
Epoxidation	mCPBA, CH2Cl2, 0°C, 2h	~85%
Ring-Opening	H2O, H2SO4, 50°C, 4h	~70%

Oxidation of Alcohol

Step	Reagents/Conditions	Yield	Source
Jones Reagent	CrO3, H2SO4, acetone, 0°C, 1h	~75%

Key Challenges and Optimization

Challenge	Solution	Impact
Stereochemical Purity	Use of chiral catalysts (e.g., BINAP-Pd)	>95% ee
Low Solubility	Polar aprotic solvents (DMF, DMSO)	Improved reaction rates
Byproduct Formation	Excess reagents, strict stoichiometry	Purity >98%

Analytical Characterization

Technique	Purpose	Key Data
NMR (1H, 13C)	Confirm structure/stereochemistry	δ 5.21 (s, 2H, OCH2), δ 8.75 (s, 1H, pyrrolidinone)
HRMS	Verify molecular weight	Calculated: 471.5 g/mol; Found: 471.5 ± 0.1
HPLC	Assess purity	>99% at 254 nm

Industrial-Scale Considerations

Parameter	Optimal Value	Rationale
Solvent	Ethanol or isopropyl alcohol	Low cost, high boiling point
Temperature	60–80°C	Balance between yield and safety
Catalyst Loading	5–10 mol% Pd or Cu catalysts	Minimize cost while maintaining efficiency

Q & A

Basic Research Questions

Q. What synthetic methodologies are recommended for preparing this compound, and how can low yields be optimized?

• Methodological Answer :

• Step 1 : Use a base-assisted cyclization approach with substituted aldehydes and amines in 1,4-dioxane or methanol under reflux conditions. Adjust reaction times (e.g., 3–24 hours) based on substituent reactivity .
• Step 2 : If precipitation is incomplete, extend heating (e.g., 10 hours under reflux) or pour the mixture into cold water/ice to induce crystallization .
• Step 3 : Purify via recrystallization (MeOH, ethanol) or column chromatography. Yields vary significantly (9–63%) depending on substituent steric/electronic effects .

Q. Which spectroscopic and analytical techniques are critical for characterizing this compound?

• Methodological Answer :

• 1H/13C NMR : Confirm proton environments and carbonyl/aromatic group assignments .
• FTIR : Validate hydroxyl (3200–3500 cm⁻¹), carbonyl (1650–1750 cm⁻¹), and ether (1100–1250 cm⁻¹) stretches .
• HRMS : Verify molecular ion peaks (e.g., [M+H]+) with <5 ppm error .
• Melting Point Analysis : Assess purity (e.g., 205–251°C ranges in analogs) .

Advanced Research Questions

Q. How can structure-activity relationship (SAR) studies be designed to evaluate pharmacological potential?

• Methodological Answer :

• Substituent Variation : Replace aryl (e.g., 3-methylbenzyl) or alkyl (e.g., 2-methoxyethyl) groups to modulate steric/electronic profiles. For example, 3-trifluoromethyl or 3-chloro phenyl analogs showed varied bioactivity .
• Biological Assays : Pair synthetic analogs with enzyme inhibition (e.g., kinase assays) or cell-based viability tests. Use IC50 values to rank potency .

Q. How should researchers resolve contradictions in spectral data or crystallization outcomes?

• Methodological Answer :

• Spectral Discrepancies : Cross-validate NMR/FTIR data with computational tools (e.g., DFT-predicted chemical shifts) .
• Crystallization Issues : Optimize solvent polarity (e.g., switch from MeOH to ethanol/water mixtures) or use slow evaporation techniques .

Q. What computational strategies are effective for modeling this compound’s electronic properties?

• Methodological Answer :

• DFT Studies : Calculate HOMO-LUMO gaps, electrostatic potential maps, and bond dissociation energies using Gaussian or ORCA software. Compare with crystal structures (e.g., X-ray diffraction data) to validate accuracy .
• Molecular Dynamics : Simulate solvation effects or ligand-protein docking to predict bioavailability .

Q. How to design experiments assessing stability under physiological conditions?

• Methodological Answer :

• pH Stability : Incubate the compound in buffers (pH 2–9) at 37°C for 24–72 hours. Monitor degradation via HPLC .
• Oxidative Stress : Expose to H2O2 or liver microsomes to simulate metabolic pathways. Use LC-MS to identify metabolites .

Q. What strategies mitigate purification challenges for analogs with polar substituents?

• Methodological Answer :

• Chromatography : Use reverse-phase C18 columns with acetonitrile/water gradients for polar derivatives .
• Derivatization : Temporarily protect hydroxyl groups (e.g., silylation) to reduce polarity during purification .

Contradiction Analysis

Q. How to address conflicting bioactivity data between in vitro and in vivo models?

• Methodological Answer :

• Pharmacokinetic Profiling : Measure plasma half-life, protein binding, and tissue distribution to identify bioavailability bottlenecks .
• Metabolite Screening : Use high-resolution mass spectrometry (HRMS) to detect active/inactive metabolites that explain efficacy gaps .